Cas no 101391-06-4 (Picras-3-en-21-oicacid, 15-(benzoyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-)

• Product name: Picras-3-en-21-oicacid, 15-(benzoyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-
• CAS No: 101391-06-4
• MF: C₂₈H₃₀O₁₁
• MW: 542.531209468842
• CID: 213313
• PubChem ID: 127805

Picras-3-en-21-oicacid, 15-(benzoyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid, 15-(benzoyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester,(1b,11b,12a,15b)-
• bruceanol A
• Bruceanol-A
• methyl (1beta,8xi,11beta,12alpha,15beta)-15-(benzoyloxy)-1,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• Picras-3-en-21-oic acid, 15-(benzoyloxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester, (1beta,11beta,12alpha,15beta)-
• 15β-(Benzoyloxy)-13,20-epoxy-1β,11β,12α-trihydroxy-2,16-dioxopicras-3-en-21-oic acid methyl ester
• methyl (2S,3R,6R,8S,12S,13S,14R,15R,16S,17R)-3-benzoyloxy-12,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• DTXSID50906124
• 101391-06-4

• Inchi： InChI=1S/C28H30O11/c1-12-9-15(29)21(31)26(2)14(12)10-16-27-11-37-28(25(35)36-3,22(32)17(30)19(26)27)20(27)18(24(34)38-16)39-23(33)13-7-5-4-6-8-13/h4-9,14,16-22,30-32H,10-11H2,1-3H3
• InChI Key： QSNVEJIGBNLCQI-UHFFFAOYSA-N
• SMILES： COC(C12C(O)C(O)C3C4(C(O)C(=O)C=C(C)C4CC4OC(C(OC(C5C=CC=CC=5)=O)C1C34CO2)=O)C)=O

Computed Properties

• Exact Mass: 542.178812g/mol
• Monoisotopic Mass: 542.178812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 542.5g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids